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Compound of Interest

Compound Name: 2-Dodecylcyclobutanone

Cat. No.: B1216275 Get Quote

For researchers, scientists, and drug development professionals handling 2-
dodecylcyclobutanone (2-DCB), a comprehensive understanding of its proper disposal is

paramount to ensuring laboratory safety and environmental protection. While information on its

hazard classification presents some inconsistencies across suppliers, a conservative approach

to handling and disposal is recommended. This guide provides essential safety and logistical

information, including operational and disposal plans, to foster a culture of safety and build trust

in laboratory practices.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative and physical

properties of 2-dodecylcyclobutanone.

Property Value Source

Molecular Formula C16H30O [1][2]

Molecular Weight 238.41 g/mol [1][2]

CAS Number 35493-46-0 [1][2]

Physical State Solid [1]

Melting Point 25 - 27 °C [1]

Assay ≥95% (GC)
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Hazard Classification and Safety Precautions
There are conflicting reports regarding the GHS classification of 2-dodecylcyclobutanone.

While some suppliers classify it as not hazardous[1][3], at least one Safety Data Sheet (SDS)

identifies it as a skin irritant (Category 2), an eye irritant (Category 2), and a skin sensitizer

(Category 1)[2].

Given this discrepancy, it is imperative to handle 2-dodecylcyclobutanone as a hazardous

substance. The following personal protective equipment (PPE) should be worn at all times

when handling this chemical:

Eye Protection: Eyeshields or safety glasses.

Hand Protection: Protective gloves (e.g., nitrile).[2]

Respiratory Protection: A NIOSH-approved N95 respirator or equivalent is recommended.

Skin and Body Protection: A lab coat or other protective clothing to prevent skin exposure.

Experimental Protocols: Spill and Disposal
Procedures
The following step-by-step procedures should be followed for spills and the ultimate disposal of

2-dodecylcyclobutanone.

Spill Containment and Cleanup:

Ensure Proper Ventilation: Work in a well-ventilated area or a chemical fume hood.

Wear Appropriate PPE: Don the recommended eye protection, gloves, and respiratory

protection.

Contain the Spill: For liquid spills, soak up the material with an inert absorbent material such

as sand, silica gel, or vermiculite.[2][4]

Collect the Waste: Carefully scoop the absorbed material into a suitable, labeled, and closed

container for disposal.[2][4]
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Decontaminate the Area: Clean the spill area thoroughly with soap and water.

Dispose of Contaminated Materials: All contaminated materials, including absorbent and

cleaning supplies, must be disposed of as hazardous waste.

Proper Disposal Protocol:

Waste Characterization: Due to the conflicting hazard information, 2-dodecylcyclobutanone
waste should be treated as hazardous chemical waste.

Waste Segregation and Collection:

Collect all waste containing 2-dodecylcyclobutanone, including unused product and

contaminated materials, in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Engage a Licensed Disposal Company: Arrange for the pickup and disposal of the

hazardous waste through a licensed and reputable environmental services company.[2] It is

crucial to provide the disposal company with all available safety information, including the

conflicting classifications.

Regulatory Compliance: Ensure that all local, regional, and national hazardous waste

regulations are followed for complete and accurate classification and disposal.[4]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of 2-dodecylcyclobutanone, emphasizing a safety-first approach.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1216275?utm_src=pdf-body
https://www.benchchem.com/product/b1216275?utm_src=pdf-body
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Dodecylcyclobutanone.htm
https://www.fishersci.com/store/msds?partNumber=AC330291000&productDescription=2-DODECANONE%2C+95%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1216275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Need to dispose of 2-Dodecylcyclobutanone

Review available Safety Data Sheets (SDS)

Conflicting Hazard Information Found?

Assume Highest Risk:
Treat as Hazardous Waste

Yes

Follow Standard Chemical
Disposal Procedures (Not Recommended)

No

Wear Appropriate PPE:
Gloves, Eye Protection, Respirator

Collect in a Labeled,
Sealed Container

Handle Spills with
Inert Absorbent

Contact Licensed Hazardous
Waste Disposal Company

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for 2-dodecylcyclobutanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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